Cas no 862691-54-1 (5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 862691-54-1
• MF: C₁₇H₁₄BrNO₃
• MW: 360.20196390152
• CID: 6195104
• PubChem ID: 7463559
• Update Time: 2025-10-30

5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione
• 5-bromo-1-[2-(3-methylphenoxy)ethyl]indole-2,3-dione
• 862691-54-1
• AKOS002286940
• F1641-0233
• 5-bromo-1-[2-(3-methylphenoxy)ethyl]-1H-indole-2,3-dione
• 5-bromo-1-[2-(3-methylphenoxy)ethyl]-2,3-dihydro-1H-indole-2,3-dione
• AT-057/42796936
• 5-bromo-1-(2-(m-tolyloxy)ethyl)indoline-2,3-dione

• Inchi： 1S/C17H14BrNO3/c1-11-3-2-4-13(9-11)22-8-7-19-15-6-5-12(18)10-14(15)16(20)17(19)21/h2-6,9-10H,7-8H2,1H3
• InChI Key： FYVIOHDYKDLKOR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(N2CCOC1C=CC=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 359.01571g/mol
• Monoisotopic Mass: 359.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.6Ų

Additional information on 5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione

5-Bromo-1-2-(3-Methylphenoxy)ethyl-2,3-Dihydro-1H-Indole-2,3-Dione: A Comprehensive Overview

5-Bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 862691-54-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles and is characterized by its unique structural features, including a bromine atom, a substituted phenoxy group, and a dihydroindole core. The intricate molecular architecture of 5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione endows it with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The synthesis of 5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and environmentally friendly routes for the production of this compound. For instance, the use of transition-metal-catalyzed reactions and green chemistry principles has significantly reduced the environmental impact of its synthesis while maintaining high product quality.

In terms of its biological properties, 5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione has been extensively studied for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

Beyond its anticancer properties, 5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory and neuroprotective effects. In vitro and in vivo studies have revealed that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. Additionally, it has demonstrated neuroprotective activity by mitigating oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease.

The pharmacokinetic profile of 5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione is another critical aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and distributes well to various tissues. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is eliminated from the body through both renal and hepatic pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione in human subjects. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and a favorable safety profile at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, 5-bromo-1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 862691-54-1) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of new therapeutic agents targeting cancer, inflammation, and neurodegenerative diseases. Ongoing research continues to unravel its full potential and pave the way for its clinical application.